molecular formula C12H17NO B8532460 1-[3-(Dimethylamino)phenyl]-1-butanone

1-[3-(Dimethylamino)phenyl]-1-butanone

Cat. No.: B8532460
M. Wt: 191.27 g/mol
InChI Key: NHJRJLSFZSQFHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[3-(Dimethylamino)phenyl]-1-butanone is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NO

Molecular Weight

191.27 g/mol

IUPAC Name

1-[3-(dimethylamino)phenyl]butan-1-one

InChI

InChI=1S/C12H17NO/c1-4-6-12(14)10-7-5-8-11(9-10)13(2)3/h5,7-9H,4,6H2,1-3H3

InChI Key

NHJRJLSFZSQFHQ-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C1=CC(=CC=C1)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of (3-bromophenyl)dimethylamine (7.5 g, 37.5 mmol) in THF (50 mL) at −78° C., was added n-butyllithium (2.88 g, 45.0 mmol). The resulting solution was stirred at −35° C. for 1 h and was then cooled to −78° C. and treated dropwise with a solution of N-methyl-N-(methyloxy)butanamide (4.92 g, 37.5 mmol) (Description 25) in dry THF (15 mL). The resulting mixture was stirred for 45 min at −78° C. and then worked up using water (100 mL) and ethyl acetate (200 mL). The crude material was purified by chromatography on silica gel, eluting with a gradient of 0-20% ethyl acetate in hexane, to afford the title compound (3.48 g). LCMS (B) m/z: 192 [M+1]+, Rt 2.29 min.
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
2.88 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4.92 g
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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